Cas no 1415829-97-8 (2-amino-1-(2-phenoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-1-(2-phenoxyphenyl)ethan-1-ol
• CAS No: 1415829-97-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6189267
• PubChem ID: 71092257
• Update Time: 2025-07-21

2-amino-1-(2-phenoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-phenoxyphenyl)ethan-1-ol
• SCHEMBL14164518
• 1415829-97-8
• EN300-1863341

• Inchi： 1S/C14H15NO2/c15-10-13(16)12-8-4-5-9-14(12)17-11-6-2-1-3-7-11/h1-9,13,16H,10,15H2
• InChI Key： RAFGGHVSOHKCRN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=CC=1C(CN)O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-1-(2-phenoxyphenyl)ethan-1-ol

Introduction to 2-amino-1-(2-phenoxyphenyl)ethan-1-ol (CAS No. 1415829-97-8)

2-amino-1-(2-phenoxyphenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1415829-97-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a dual functional group configuration—namely an amino group and a phenoxy-substituted ethyl moiety—has garnered attention due to its structural versatility and potential pharmacological applications. The presence of both polar and aromatic components makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural framework of 2-amino-1-(2-phenoxyphenyl)ethan-1-ol encompasses a benzene ring substituted with a phenoxy group at the 2-position, linked via an ethyl chain to an amino group at the 1-position. This arrangement imparts unique electronic and steric properties, which are critical in determining its interaction with biological targets. The phenoxy moiety, known for its ability to modulate enzyme activity and receptor binding, plays a pivotal role in the compound's pharmacokinetic behavior. Meanwhile, the amino group provides a site for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both amino and phenoxy functional groups. These structural motifs are frequently observed in active pharmaceutical ingredients (APIs) due to their ability to engage with multiple biological pathways simultaneously. For instance, studies have highlighted the role of phenoxy-substituted compounds in inhibiting certain kinases and enzymes implicated in inflammatory and metabolic disorders. The amino group, on the other hand, serves as a hydrogen bond acceptor or donor, enhancing binding affinity to protein targets.

One of the most compelling aspects of 2-amino-1-(2-phenoxyphenyl)ethan-1-ol is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions such as nucleophilic substitution and reduction techniques. This ease of synthesis allows researchers to rapidly explore its derivatives and evaluate their biological efficacy. Additionally, modern computational methods, including molecular docking and quantum mechanical calculations, have been employed to predict the binding modes of this molecule to various protein targets. Such computational approaches not only save time but also provide valuable insights into the structural optimization of potential drug candidates.

Recent advancements in medicinal chemistry have demonstrated that 2-amino-1-(2-phenoxyphenyl)ethan-1-ol and its derivatives exhibit promising activities against several therapeutic targets. For example, preliminary studies suggest that certain analogs may possess anti-inflammatory properties by modulating cytokine production pathways. Furthermore, the compound's ability to interact with membrane-bound receptors has been explored in the context of central nervous system (CNS) disorders. These findings underscore the importance of further investigating this scaffold for developing novel therapeutic agents.

The chemical properties of 2-amino-1-(2-phenoxyphenyl)ethan-1-ol, such as solubility, stability, and metabolic profiles, are also critical factors to consider in drug development. The presence of both polar (amino group) and non-polar (aromatic ring) regions suggests that this compound may exhibit favorable solubility characteristics in both aqueous and lipid environments. However, detailed physicochemical property studies are necessary to fully understand its behavior in biological systems. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been instrumental in characterizing this compound's molecular structure and purity.

In conclusion,2-amino-1-(2-phenoxyphenyl)ethan-1-ol (CAS No. 1415829-97-8) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for designing novel bioactive compounds. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in addressing unmet medical needs across various therapeutic areas.